Cas no 13000-39-0 (2,7-Naphthalenedisulfonicacid,4-[2-[4-[2-(3,6-disulfo-1-naphthalenyl)diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-3-hydroxy-,sodium salt (1:5))

• Product Name: 2,7-Naphthalenedisulfonicacid,4-[2-[4-[2-(3,6-disulfo-1-naphthalenyl)diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-3-hydroxy-,sodium salt (1:5)
• CAS No: 13000-39-0
• MF: C₃₀H₁₅N₄Na₅O₁₆S₅
• MW: 962.731155633926
• CID: 200589
• PubChem ID: 135755603
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,4-[2-[4-[2-(3,6-disulfo-1-naphthalenyl)diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-3-hydroxy-,sodium salt (1:5) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-[2-[4-[2-(3,6-disulfo-1-naphthalenyl)diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-3-hydroxy-,sodium salt (1:5)
• 2,7-Naphthalenedisulfonicacid,4-[2-[4-[2-(3,6-disulfo-1-naphthalenyl)diazenyl]-7-sulfo-1-napht...
• 2,7-Naphthalenedisulfonicacid,4-[2-[4-[2-(3,6-disulfo-1-naphthalenyl)diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-3-hydroxy-,so
• pentasodium 4-[[4-[(3,6-disulphonato-1-naphthyl)azo]-7-sulphonato-1-naphthyl]azo]-3-hydroxynaphthalene-2,7-disulphonate
• Pentasodium 4-((4-((3,6-disulphonato-1-naphthyl)azo)-7-sulphonato-1-naphthyl)azo)-3-hydroxynaphthalene-2,7-disulphonate
• pentasodium 4-[(E)-{4-[(2Z)-2-(2-oxo-3,6-disulfonatonaphthalen-1(2H)-ylidene)hydrazinyl]-6-sulfonatonaphthalen-1-yl}diazenyl]naphthalene-2,7-disulfonate
• Pentasodium 4-[[4-[(3,6-disulfonato-1-naphthyl)azo]-7-sulfonato-1-naphthyl]azo]-3-hydroxynaphthalene-2,7-disulfonate
• 4-[[4-[(3,6-Disulfo-1-naphthalenyl)azo]-7-sulfo-1-naphthalenyl]azo]-3-hydroxy-2,7-naphthalenedisulfonic acid pentasodium salt
• 13000-39-0
• EINECS 235-830-4
• NS00052550
• AKOS000282997

• Inchi： 1S/C30H20N4O16S5.5Na/c35-30-28(55(48,49)50)12-16-10-18(52(39,40)41)2-5-22(16)29(30)34-32-26-8-7-25(23-6-3-19(13-24(23)26)53(42,43)44)31-33-27-14-20(54(45,46)47)11-15-9-17(51(36,37)38)1-4-21(15)27;;;;;/h1-14,35H,(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50);;;;;/q;5*+1/p-5/b33-31+,34-32+;;;;;
• InChI Key： GIIFZDMQWSRMKA-IALQXBNOSA-I
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1=CC=C(C2=CC=C(C=C21)S(=O)(=O)[O-])/N=N/C1=CC(=CC2C=C(C=CC=21)S(=O)(=O)[O-])S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 961.85775
• Monoisotopic Mass: 961.857507
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 60
• Rotatable Bond Count: 4
• Complexity: 2100
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 394

Experimental Properties

• PSA: 352.18